Cas no 937598-37-3 (<br>4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol)

• Product Name: <br>4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol
• CAS No: 937598-37-3
• MF: C₁₄H₁₈N₆OS
• MW: 318.397320270538
• MDL: MFCD08553266
• CID: 3060177
• PubChem ID: 19588451
• Update Time: 2025-05-24

<br>4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• <br>4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol
• BBL040680
• 4-(2-methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol
• 4-(2-methoxyethyl)-5-{1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl}-4H-1,2,4-triazole-3-thiol
• DTXSID001109310
• 4-(2-methoxyethyl)-3-(1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl)-1H-1,2,4-triazole-5-thione
• EN300-230745
• STK350857
• 2,4-Dihydro-4-(2-methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-3H-1,2,4-triazole-3-thione
• 4-(2-methoxyethyl)-5-{1,3,6-trimethylpyrazolo[3,4-b]pyridin-4-yl}-2H-1,2,4-triazole-3-thione
• CS-0280380
• 937598-37-3
• AKOS000313415

• MDL： MFCD08553266
• Inchi： 1S/C14H18N6OS/c1-8-7-10(11-9(2)18-19(3)13(11)15-8)12-16-17-14(22)20(12)5-6-21-4/h7H,5-6H2,1-4H3,(H,17,22)
• InChI Key： FUWABJFFPQRXEU-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=C(C)N=C3C=2C(C)=NN3C)N1CCOC

Computed Properties

• Exact Mass: 318.12628039Da
• Monoisotopic Mass: 318.12628039Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.7Ų

Additional information on <br>4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1, 2,4-triazole-3-thiol

Compound CAS No. 937598-37-3: 4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol

The compound with CAS No. 937598-37-3, named 4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a triazole ring and a pyrazolo[pyridine] system. The presence of a methoxyethyl group further enhances its functional diversity.

Recent studies have highlighted the importance of such heterocyclic compounds in drug discovery. The triazole ring is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. Similarly, the pyrazolo[pyridine] system has been associated with various biological activities, including anti-inflammatory and anticancer properties. The combination of these structural elements in this compound suggests a wide range of potential applications.

One of the most promising aspects of this compound is its ability to act as a scaffold for further chemical modifications. Researchers have explored the synthesis of analogs by varying the substituents on the triazole and pyrazolo rings. These modifications have led to compounds with enhanced bioavailability and selectivity for specific biological targets.

The synthesis of 4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol involves a multi-step process that includes nucleophilic substitution and cyclization reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields. This approach not only improves the efficiency of production but also aligns with the principles of green chemistry.

From a pharmacological perspective, this compound has shown potential as an inhibitor of certain enzymes involved in disease pathways. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in cancer therapy. Additionally, its thiol group enables it to act as a reducing agent in redox-sensitive environments.

The methoxyethyl substituent plays a crucial role in modulating the physicochemical properties of the compound. It increases lipophilicity without compromising solubility in aqueous media. This balance is essential for designing drugs that can cross biological membranes effectively.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound to various protein targets. Molecular docking studies have revealed that it can bind effectively to G-protein coupled receptors (GPCRs), which are involved in numerous physiological processes.

In terms of material science applications, this compound has been investigated as a potential building block for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to coordinate with metal ions makes it a versatile component in these systems.

The development of analytical methods for the characterization of this compound has also seen significant progress. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are now being used in tandem to confirm its structure and purity accurately.

In conclusion,4-(2-Methoxyethyl)-5-(1,3,6-trimethyl-1H-pyrazolo[3,4-b]pyridin-4-yl)-4H-1,2,4-triazole-3-thiol represents an exciting advancement in organic synthesis with broad implications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers exploring new therapeutic agents and advanced materials.